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Compound of Interest

Compound Name: (S)-3-N-Cbz-aminopyrrolidine

Cat. No.: B576080 Get Quote

An In-depth Technical Guide to the Solubility and Stability of (S)-3-N-Cbz-aminopyrrolidine

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-N-Cbz-aminopyrrolidine, also known as (S)-benzyl (pyrrolidin-3-yl)carbamate, is a chiral

building block of significant interest in pharmaceutical synthesis. A thorough understanding of

its solubility and stability is paramount for its effective use in drug development, from process

chemistry to formulation. This technical guide provides a summary of the currently available

information on the solubility and stability of this compound. It is important to note that while

qualitative data and general physical properties for related compounds are available, specific

quantitative solubility and stability data for (S)-3-N-Cbz-aminopyrrolidine are not readily found

in publicly accessible literature. This guide, therefore, also outlines standard experimental

protocols for determining these crucial parameters.

Physicochemical Properties
A compilation of available physical and chemical properties for (S)-3-N-Cbz-aminopyrrolidine
and its related compounds is presented below.
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Property

Data for (S)-3-N-
Cbz-
aminopyrrolidine
(CAS: 176970-12-0)

Data for Racemic
N-Cbz-3-
aminopyrrolidine
(CAS: 185057-50-5)

Data for (R)-(-)-1-
Cbz-3-
aminopyrrolidine
(CAS: 122536-73-6)

Molecular Formula C₁₂H₁₆N₂O₂ C₁₂H₁₆N₂O₂ C₁₂H₁₆N₂O₂

Molecular Weight 220.27 g/mol 220.27 g/mol 220.27 g/mol

Appearance -
White to off-white

crystalline powder[1]
-

Boiling Point -
351.7°C at 760

mmHg[1]
315 °C

Density - 1.186 g/cm³[1] 1.155 g/mL at 25 °C

Refractive Index - 1.571[1] n20/D 1.548

Flash Point - 166.5°C[1] >110 °C

Solubility Profile
Precise quantitative solubility data for (S)-3-N-Cbz-aminopyrrolidine in various solvents is not

extensively documented in public literature. However, qualitative descriptions for the racemic

mixture and related compounds provide some guidance.

Solvent
Solubility of Racemic N-
Cbz-3-aminopyrrolidine

Solubility of (S)-3-(Boc-
amino)pyrrolidine

Water Sparingly soluble[1] Soluble[2][3]

Chloroform - Slightly soluble[2]

Methanol - Slightly soluble[2]

Ethanol - -

Ethyl Acetate - -

Acetonitrile - -

Dichloromethane - -

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.hsppharma.com/apis-and-intermediates/n-cbz-3-aminopyrrolidine-cas-185057-50-5.html
https://www.hsppharma.com/apis-and-intermediates/n-cbz-3-aminopyrrolidine-cas-185057-50-5.html
https://www.hsppharma.com/apis-and-intermediates/n-cbz-3-aminopyrrolidine-cas-185057-50-5.html
https://www.hsppharma.com/apis-and-intermediates/n-cbz-3-aminopyrrolidine-cas-185057-50-5.html
https://www.hsppharma.com/apis-and-intermediates/n-cbz-3-aminopyrrolidine-cas-185057-50-5.html
https://www.benchchem.com/product/b576080?utm_src=pdf-body
https://www.hsppharma.com/apis-and-intermediates/n-cbz-3-aminopyrrolidine-cas-185057-50-5.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9211980_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9211980.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9211980_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9211980_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is crucial to experimentally determine the quantitative solubility of (S)-3-N-Cbz-
aminopyrrolidine in relevant solvent systems for specific applications.

Stability Profile
The stability of (S)-3-N-Cbz-aminopyrrolidine is a critical parameter for its storage and

handling. While detailed stability studies are not publicly available, the racemic mixture is noted

to be "Air Sensitive"[1]. A comprehensive evaluation of its stability under various stress

conditions is necessary.

Condition
Observation/Potential Degradation
Pathway

Hydrolytic

The carbamate linkage may be susceptible to

hydrolysis under strongly acidic or basic

conditions, yielding 3-aminopyrrolidine, benzyl

alcohol, and carbon dioxide. The rate of

hydrolysis is expected to be pH-dependent.

Oxidative

The pyrrolidine ring and the benzylic position of

the Cbz group could be susceptible to oxidation.

Forced degradation with agents like hydrogen

peroxide would reveal potential oxidation

products.

Photolytic

Exposure to UV or visible light may induce

degradation. The aromatic ring of the Cbz group

could absorb light, potentially leading to radical-

mediated degradation pathways.

Thermal

Elevated temperatures may lead to thermal

decomposition. The specific degradation

products would need to be identified through

forced degradation studies.

Experimental Protocols
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To address the lack of specific data, the following section details standard experimental

protocols for determining the solubility and stability of (S)-3-N-Cbz-aminopyrrolidine.

Solubility Determination: Shake-Flask Method
The equilibrium solubility can be determined using the well-established shake-flask method.
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Workflow for Solubility Determination (Shake-Flask Method)

Sample Preparation

Phase Separation

Analysis

Add excess (S)-3-N-Cbz-
aminopyrrolidine to solvent

Equilibrate at constant
temperature with agitation

Incubation

Centrifuge or filter to
remove undissolved solid

Separation

Quantify concentration in the
supernatant/filtrate (e.g., HPLC-UV)

Quantification
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Workflow for Forced Degradation Studies

Stress Conditions

Analysis

Outcome

(S)-3-N-Cbz-aminopyrrolidine
(in solution or solid state)

Acid/Base Hydrolysis
(e.g., HCl, NaOH)

Oxidation
(e.g., H2O2)

Photolytic Exposure
(UV/Vis light)

Thermal Stress
(Elevated Temperature)

Analyze samples at time points
using a stability-indicating

method (e.g., HPLC-UV/MS)

Identify Degradation Products Determine Degradation Kinetics

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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